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Compound of Interest

Methyl 5-(hydroxymethyl)thiazole-
Compound Name:
4-carboxylate

Cat. No.: B11807833

Get Quote

Introduction & Chemical Identity

Methyl 5-(hydroxymethyl)thiazole-4-carboxylate is a specialized heterocyclic intermediate

used primarily in the synthesis of advanced pharmaceutical ingredients (APIs), including
cephalosporin antibiotics (e.g., Cefditoren analogs) and antiretroviral protease inhibitors. Its
dual functionality—a reactive methyl ester at the C4 position and a primary alcohol at the C5
position—makes it a versatile but sensitive building block.

Due to the limited availability of direct toxicological data for this specific methyl ester, this guide
synthesizes safety protocols based on its Ethyl Analog (CAS 912639-93-1) and the parent
Carboxylic Acid (CAS 188891-43-2), applying the principle of conservative read-across.

Chemical Profile
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Property Specification

) Methyl 5-(hydroxymethyl)-1,3-thiazole-4-
Systematic Name
carboxylate

912639-93-1 (Ethyl ester analog); 188891-43-2
CAS Number (Analog)

(Parent Acid)
Molecular Formula CeH7NO3S
Molecular Weight 173.19 g/mol
Physical State White to pale yellow solid (crystalline powder)

Soluble in DMSO, Methanol, DCM; sparingly

Solubility ]

soluble in water.[1][2][3]

Thiazole ring (aromatic), Methyl Ester
Key Functionalities (electrophile), Hydroxymethyl

(nucleophile/oxidizable).

Hazard Characterization (GHS Classification)

While not classified as a "High Hazard" substance (e.g., explosive or pyrophoric), this
compound presents significant health risks typical of functionalized thiazoles.

Primary Hazards

» Skin Corrosion/Irritation (Category 2): Causes skin irritation (H315).[3] The thiazole nitrogen
can act as a Lewis base, potentially interacting with skin proteins.

e Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation (H319).[3] Dust
or solutions can cause severe conjunctival redness and pain.

e Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation (H335).[3] Inhalation of dust is the primary route of exposure.

Secondary Risks (Stability)
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o Thermal Decomposition: Emits toxic fumes of Nitrogen Oxides (NOx) and Sulfur Oxides
(SOx) upon combustion.

o Oxidation Sensitivity: The C5-hydroxymethyl group is susceptible to oxidation to the
corresponding aldehyde (a potential sensitizer) if exposed to air/light over prolonged periods.

Engineering Controls & Personal Protective
Equipment (PPE)[6]

Effective containment is the first line of defense. The following decision matrix dictates the
required controls based on operation scale.

PPE Selection Rationale

¢ Gloves:Nitrile (0.11 mm minimum) is recommended for solid handling. If dissolved in
halogenated solvents (DCM), use PVA or Silver Shield laminates, as nitrile degrades rapidly
in DCM.

o Respiratory: A P95/P100 particulate respirator is mandatory for open weighing to prevent
inhalation of the irritant dust.

DOT Diagram: PPE & Handling Decision Tree
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Operation Type

Small Scale (< 10g) Large Scale (> 109)
Weighing/Transfer or Solution Prep

Engineering Control: Engineering Control:
Standard Fume Hood Powder Containment Hood
(Face Velocity > 0.5 m/s) or Glove Box

PPE Required:

RBE Required: - Double Nitrile Gloves

- Nitrile Gloves

- N95/P100 Respirator
- Chemical Goggles
- Tyvek Sleeves

- Safety Glasses
- Lab Coat

Proceed: Minimize Dust Proceed: Wet Wiping
Use Anti-static Spatula Pre-stage Solvents

Click to download full resolution via product page

Figure 1: Decision matrix for selecting engineering controls and PPE based on operational
scale.

Storage & Stability Protocols

The stability of Methyl 5-(hydroxymethyl)thiazole-4-carboxylate is compromised by moisture
(ester hydrolysis) and oxygen (alcohol oxidation).

Storage Conditions

e Temperature: Store at 2°C to 8°C (Refrigerated).

o Atmosphere: Store under Inert Gas (Argon or Nitrogen). The hydroxymethyl group can slowly
oxidize to the aldehyde, which typically yellows the solid.
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o Container: Amber glass vials with Teflon-lined caps to prevent light degradation and moisture
ingress.

Degradation Pathways

Understanding why we store it this way is crucial for troubleshooting purity issues.

DOT Diagram: Degradation Pathways

Impurity A:
Oxidation (Air/Light) Thiazole-4-aldehyde
(Sensitizer/Yellowing)

Methyl 5-(hydroxymethyl)
thiazole-4-carboxylate

. . Impurity B:
Hydrolysis (Moisture) Thiazole-4-carboxylic Acid
(Change in Solubility)

Click to download full resolution via product page

Figure 2: Primary degradation pathways necessitating inert storage and moisture control.

Emergency Response Procedures
Fire Fighting

e Media: Use dry chemical, COz, or alcohol-resistant foam.[3][4] Do NOT use a solid water
stream, as it may scatter the molten material.[3]

e Hazardous Combustion: Fire will release Sulfur Oxides (SOx) and Nitrogen Oxides (NOx).[5]
Firefighters must wear full SCBA.

Accidental Release (Spill)[6]

o Evacuate: Clear the immediate area of non-essential personnel.
e PPE: Don N95 respirator and double gloves.

e Containment: Do not dry sweep. Dampen the solid with a chemically inert solvent (e.g.,
heptane or PEG) to suppress dust, or use a HEPA-filtered vacuum.
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Neutralization: No specific neutralization is required; treat as hazardous organic waste.

Clean-up: Wipe surfaces with 70% Ethanol followed by soap and water to remove oily
residues.

Waste Disposal

Classification: Hazardous Chemical Waste (Organic).

Method: Dissolve in a combustible solvent (if not already in solution) and incinerate in a
chemical incinerator equipped with an afterburner and scrubber.

Note: The scrubber is critical to neutralize SOx emissions generated from the thiazole sulfur.

Do NOT: Do not discharge into drains or sewer systems.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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